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Compound of Interest

Compound Name: Anhydroglycinol

Cat. No.: B144492

Disclaimer: The term "Anhydroglycinol" is not widely recognized in scientific literature. Initial
searches yielded a PubChem entry for a compound with the molecular formula C15H1004, but
no associated biological data[1]. However, the query often leads to information on 1,5-
Anhydroglucitol (1,5-AG), a well-researched monosaccharide with significant biological
functions. This guide will focus on 1,5-Anhydroglucitol, a compound that may be related to the
user's original query.

Introduction

1,5-Anhydroglucitol (1,5-AG) is a naturally occurring, chemically stable monosaccharide that is
structurally similar to glucose[2][3][4]. Found in various foods, it plays a crucial role in short-
term glycemic control monitoring[3][4][5]. Unlike glycated hemoglobin (HbAlc), which reflects
long-term glucose levels, 1,5-AG concentrations in the blood respond more rapidly to changes
in blood glucose, making it a valuable biomarker for postprandial hyperglycemia and glycemic
variability[3][4][5]. This guide provides a comprehensive overview of the biological function and
metabolism of 1,5-Anhydroglucitol, intended for researchers, scientists, and drug development
professionals.

Biological Function of 1,5-Anhydroglucitol

The primary biological role of 1,5-AG is as a competitive inhibitor of glucose reabsorption in the
renal tubules[3][5]. Under normal glycemic conditions, 1,5-AG is filtered by the glomerulus and
almost completely reabsorbed[3]. However, when blood glucose levels exceed the renal
threshold for reabsorption (approximately 180 mg/dL), the excess glucose competitively inhibits
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the reabsorption of 1,5-AG, leading to its increased excretion in urine and a subsequent
decrease in its serum concentration[3][5]. This inverse relationship between serum 1,5-AG
levels and hyperglycemia forms the basis of its use as a clinical marker for short-term glycemic
control[3][5].

Recent studies have also uncovered other physiological effects of 1,5-AG. It has been shown
to promote the progression of pre-B acute lymphocytic leukemia by driving glycolysis and the
formation of reactive oxygen species (ROS)[2]. Furthermore, 1,5-AG can inhibit certain
disaccharidases and may influence insulin secretion, although the latter is debated[5][6].

Signaling Pathway Involvement

In the context of pre-B acute lymphoblastic leukemia (ALL), 1,5-AG has been demonstrated to
activate the mitogen-activated protein kinase/extracellular signal-regulated kinase (MAPK/ERK)
signaling pathway in a ROS-dependent manner[2]. This activation promotes cancer cell
proliferation and survival[2].
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Figure 1: 1,5-Anhydroglucitol's role in the MAPK/ERK signaling pathway in pre-B ALL.

Metabolism of 1,5-Anhydroglucitol

1,5-AG is primarily obtained from dietary sources and is largely metabolically inert[3][5]. The
total amount in the human body is estimated to be between 500 to 1000 mg[5]. While it is
structurally similar to glucose, it is a poor substrate for key enzymes in glucose metabolism
such as hexokinase[7][8].
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Absorption, Distribution, and Excretion

Dietary 1,5-AG is absorbed in the intestine[5]. It is then distributed throughout the body, with
concentrations in tissues being significantly higher than in plasma[5]. The kidneys are the
primary regulators of 1,5-AG levels in the blood through the process of filtration and competitive
reabsorption with glucose[3][5].

Metabolic Transformation

While generally considered non-metabolized, some studies suggest a very low rate of
metabolism[7]. One identified metabolic pathway involves the conversion of 1,5-anhydro-D-
fructose (1,5-AF) to 1,5-AG[9]. In vivo studies in swine and humans have shown that orally
administered 1,5-AF is rapidly metabolized to 1,5-AG[9].
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Figure 2: Overview of 1,5-Anhydroglucitol's metabolic pathway.
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Quantitative Data Summary

Parameter Value Organism/System Reference

Normal Serum
) 12-40 pg/mL Humans [5]
Concentration

Humans (estimated
Total Body Amount 500-1000 mg ) [5]
from rat studies)

Dietary Absorption

~4.38 mg/day Humans [5]
Rate
Renal Reabsorption

>180 mg/dL Humans [3]
Threshold (Glucose)
Time to Max
Concentration (Oral 2 hours (for 1,5-AG) Humans [9]
1,5-AF)
Hexokinase Affinity ]

42.5% In vitro [7]
(vs. Glucose)
Glucose Oxidase )

5% In vitro [7]

Affinity (vs. Glucose)

. In vitro (HepG2,
Metabolic Rate < 3% [7]
C2C12 cells)

Experimental Protocols
Quantification of 1,5-Anhydroglucitol using a
Commercial Assay

Objective: To measure the concentration of 1,5-AG in plasma or saliva samples.
Methodology (based on the GlycoMark™ assay):[10][11]

o Sample Preparation: Collect blood and separate plasma, or collect saliva.
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e Glucose Elimination: The first step of the assay involves the enzymatic removal of glucose
from the sample to prevent interference.

e 1,5-AG Oxidation: Pyranose oxidase (PROD) is used to oxidize the C-2 hydroxyl group of
1,5-AG. This reaction produces hydrogen peroxide.

o Colorimetric Detection: The generated hydrogen peroxide is measured colorimetrically using
peroxidase (POD). The absorbance is read at 546 nm.

e Quantification: The concentration of 1,5-AG is determined by comparing the sample's
absorbance to a standard curve.

In Vivo Metabolism Study of 1,5-Anhydro-D-fructose to
1,5-Anhydroglucitol

Objective: To investigate the in vivo conversion of 1,5-AF to 1,5-AG.
Methodology (adapted from studies in swine and humans):[9]

e Animal/Human Subjects: Use microminipigs for blood kinetics and human subjects for
urinary excretion analysis.

e Administration: Administer a defined dose of 1,5-AF orally or intravenously.
o Sample Collection:

o Blood: Collect blood samples at various time points post-administration (e.g., 0, 0.5, 1, 1.5,
2,4,6, 8,12, 24 hours).

o Urine: Collect urine samples from human subjects who have ingested 1,5-AF.

o Analysis: Analyze the concentrations of both 1,5-AF and 1,5-AG in the collected blood and
urine samples using high-performance liquid chromatography (HPLC).

o Data Interpretation: Plot the concentration-time profiles to determine the pharmacokinetic
parameters, such as the time to maximum concentration (Tmax).
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Figure 3: Experimental workflow for studying the in vivo metabolism of 1,5-AF to 1,5-AG.
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Conclusion

1,5-Anhydroglucitol is a significant biomarker in the management of diabetes, offering a more
immediate picture of glycemic control than traditional markers. Its biological function is
intricately linked to glucose metabolism, primarily through competitive inhibition at the renal
tubules. While largely metabolically inert, its levels can be influenced by dietary precursors. The
emerging role of 1,5-AG in cancer cell signaling highlights the need for further research into its
broader physiological and pathological functions. This guide provides a foundational
understanding for professionals in research and drug development to explore the potential of
1,5-Anhydroglucitol in various therapeutic and diagnostic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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